Cas no 2426-94-0 (4,4’-Bipyrimidine)
4,4’-Bipyrimidine is a heterocyclic organic compound consisting of two pyrimidine rings linked at the 4-positions. This rigid, symmetric structure makes it a valuable building block in coordination chemistry, particularly for constructing metal-organic frameworks (MOFs) and supramolecular architectures. Its bifunctional nature allows for strong bridging interactions with metal centers, enhancing structural stability in coordination polymers. Additionally, 4,4’-Bipyrimidine serves as a versatile ligand in catalysis and material science due to its electron-deficient aromatic system, which facilitates π-π stacking and charge-transfer interactions. The compound’s high purity and well-defined geometry make it suitable for applications in molecular electronics and photofunctional materials.
4,4’-Bipyrimidine structure
Product Name:4,4’-Bipyrimidine
CAS No:2426-94-0
MF:C8H6N4
MW:158.160040378571
MDL:MFCD22056786
CID:277173
PubChem ID:137597
Update Time:2025-05-28
4,4’-Bipyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4,4'-Bipyrimidine
- 4-(pyrimidin-4-yl)pyrimidine
- SCHEMBL2814353
- DTXSID40178959
- 2426-94-0
- CAA42694
- SB57682
- CS-0201256
- A912958
- 4-pyrimidin-4-ylpyrimidine
- 4,4’-Bipyrimidine
-
- MDL： MFCD22056786
- Inchi： 1S/C8H6N4/c1-3-9-5-11-7(1)8-2-4-10-6-12-8/h1-6H
- InChI Key： TZLCPYJWWDXRMH-UHFFFAOYSA-N
- SMILES： N1C=NC=CC=1C1C=CN=CN=1
Computed Properties
- Exact Mass: 158.05938
- Monoisotopic Mass: 158.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.6A^2
- XLogP3: 0.2
Experimental Properties
- Density: 1.239
- Boiling Point: 345.9°C at 760 mmHg
- Flash Point: 167.5°C
- Refractive Index: 1.592
- PSA: 51.56
4,4’-Bipyrimidine Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P280-P305+P351+P338
4,4’-Bipyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM320395-250mg |
4,4'-Bipyrimidine |
2426-94-0 | 95%+ | 250mg |
$277 | 2024-07-28 | |
| Chemenu | CM320395-1g |
4,4'-Bipyrimidine |
2426-94-0 | 95%+ | 1g |
$833 | 2024-07-28 | |
| Chemenu | CM320395-1g |
4,4'-Bipyrimidine |
2426-94-0 | 95% | 1g |
$708 | 2021-08-18 | |
| TRC | B242690-50mg |
4,4’-Bipyrimidine |
2426-94-0 | 50mg |
$ 178.00 | 2023-04-18 | ||
| TRC | B242690-100mg |
4,4’-Bipyrimidine |
2426-94-0 | 100mg |
$ 282.00 | 2023-04-18 | ||
| TRC | B242690-500mg |
4,4’-Bipyrimidine |
2426-94-0 | 500mg |
$ 661.00 | 2023-04-18 | ||
| Fluorochem | 075985-500mg |
4,4'-Bipyrimidine |
2426-94-0 | 500mg |
￡493.00 | 2022-03-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1271926-100mg |
4,4'-Bipyrimidine |
2426-94-0 | 95+% | 100mg |
￥3454 | 2023-04-14 | |
| Cooke Chemical | LN8861658-100mg |
4,4''-Bipyrimidine |
2426-94-0 | 95+% | 100mg |
RMB 1842.40 | 2025-02-20 | |
| SHANG HAI KAI SHU HUA XUE Technology Co., Ltd. | ML1107965-1g |
4,4’-Bipyrimidine |
2426-94-0 | 95% | 1g |
¥2500 | 2023-11-08 |
4,4’-Bipyrimidine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2426-94-0)4,4’-Bipyrimidine
Order Number:A912958
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:47
Price ($):237.0/624.0
Email:sales@amadischem.com
4,4’-Bipyrimidine Related Literature
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1. Co-ordination engineering: when can one speak of an “understanding”? Case study of the multidentate ligand 2,2′-dimethyl-4,4′-bipyrimidine??Christoph Janiak,Lars Uehlin,He-Ping Wu,Peter Klüfers,Holger Piotrowski,Tobias G. Scharmann J. Chem. Soc. Dalton Trans. 1999 3121
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Derek A. Beauchamp,Stephen J. Loeb Dalton Trans. 2007 4760
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Masahiko Maekawa,Toshi Tominaga,Kunihisa Sugimoto,Takashi Okubo,Takayoshi Kuroda-Sowa,Megumu Munakata,Susumu Kitagawa CrystEngComm 2012 14 1345
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Poisson Guillaume,Dumarcay-Charbonnier Florence,Marsura Alain Dalton Trans. 2013 42 16806
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Masahiko Maekawa,Toshi Tominaga,Kunihisa Sugimoto,Takashi Okubo,Takayoshi Kuroda–Sowa,Megumu Munakata,Susumu Kitagawa CrystEngComm 2012 14 5955
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2426-94-0)4,4’-Bipyrimidine
Purity:99%/99%
Quantity:250mg/1g
Price ($):237.0/624.0